Cas no 5428-16-0 (4-cyclohexyl-2-(ethylamino)butanoic Acid)

• Product name: 4-cyclohexyl-2-(ethylamino)butanoic Acid
• CAS No: 5428-16-0
• MF: C₁₂H₂₃NO₂
• MW: 213.31652
• CID: 940452
• PubChem ID: 224408

4-cyclohexyl-2-(ethylamino)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-2-(ethylamino)butanoic Acid
• AC1L5D9S
• AC1Q5SLR
• AG-J-32462
• AR-1G2034
• CTK5A0318
• NSC12809
• NSC-12809
• 5428-16-0
• DTXSID10279482

• Inchi： InChI=1S/C12H23NO2/c1-2-13-11(12(14)15)9-8-10-6-4-3-5-7-10/h10-11,13H,2-9H2,1H3,(H,14,15)
• InChI Key： VFJKDEWRRDXKOF-UHFFFAOYSA-N
• SMILES： CCNC(CCC1CCCCC1)C(=O)O

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 2.80050